Cas no 97925-43-4 (4-bromo-1,2-oxazole)

4-bromo-1,2-oxazole structure
4-bromo-1,2-oxazole structure
Product Name:4-bromo-1,2-oxazole
CAS No:97925-43-4
MF:C3H2BrNO
MW:147.958079814911
MDL:MFCD02179569
CID:803063
PubChem ID:3862248
Update Time:2024-10-25

4-bromo-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromoisoxazole
    • 4-BORMOISOXAZOLE
    • 4-bromo-1,2-oxazole
    • 4-Bromoisoxazole (ACI)
    • 4-Bromo-isoxazole
    • MDL: MFCD02179569
    • Inchi: 1S/C3H2BrNO/c4-3-1-5-6-2-3/h1-2H
    • InChI Key: IRDVIGFQMLUJAM-UHFFFAOYSA-N
    • SMILES: BrC1=CON=C1

Computed Properties

  • Exact Mass: 146.93200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 50.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1

Experimental Properties

  • Melting Point: 38-43 °C
  • Boiling Point: 182.7°C at 760 mmHg
  • Flash Point: Fahrenheit: 140 ° f
    Celsius: 60 ° c
  • PSA: 26.03000
  • LogP: 1.43710

4-bromo-1,2-oxazole Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

4-bromo-1,2-oxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-1,2-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1449-1g
4-bromo-1,2-oxazole
97925-43-4 98%
1g
221CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JE495-5g
4-bromo-1,2-oxazole
97925-43-4 97%
5g
1150CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JE495-1g
4-bromo-1,2-oxazole
97925-43-4 97%
1g
211.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JE495-250mg
4-bromo-1,2-oxazole
97925-43-4 97%
250mg
137CNY 2021-05-08
Fluorochem
047537-1g
4-Bromoisoxazole
97925-43-4 95%
1g
£17.00 2022-03-01
Fluorochem
047537-5g
4-Bromoisoxazole
97925-43-4 95%
5g
£68.00 2022-03-01
Fluorochem
047537-25g
4-Bromoisoxazole
97925-43-4 95%
25g
£276.00 2022-03-01
Fluorochem
047537-100g
4-Bromoisoxazole
97925-43-4 95%
100g
£847.00 2022-03-01
Ambeed
A201570-250mg
4-Bromoisoxazole
97925-43-4 97%
250mg
$11.0 2025-04-14
Ambeed
A201570-1g
4-Bromoisoxazole
97925-43-4 97%
1g
$20.0 2025-04-14

4-bromo-1,2-oxazole Production Method

Production Method 1

Reaction Conditions
Reference
Radical halogenation of isoxazoles
Kochetkov, N. K.; Sokolov, S. D.; Vagurtova, N. M., Zhurnal Obshchei Khimii, 1962, 32, 325-6

Production Method 2

Reaction Conditions
1.1 Reagents: Iron ,  Bromine
Reference
Isoxazole series. VIII. Electrophilic substitution in isoxazole
Kochetkov, N. K.; Khomutova, E. D., Zhurnal Obshchei Khimii, 1959, 29, 535-9

Production Method 3

Reaction Conditions
Reference
Product class 9: isoxazoles
Wakefield, B. J., Science of Synthesis, 2002, 11, 229-288

4-bromo-1,2-oxazole Raw materials

4-bromo-1,2-oxazole Preparation Products

4-bromo-1,2-oxazole Related Literature

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd